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Compound of Interest

Compound Name: Methyl 3-(dimethylamino)benzoate
CAS No.: 16518-64-2
Cat. No.: B090752
Get Quote
Abstract

Methyl 3-(dimethylamino)benzoate (m-DAB) is a bifunctional aromatic scaffold characterized
by a meta-substituted electron-donating amine and an electron-withdrawing ester. Unlike its
para-substituted isomer (a classic TICT probe), m-DAB exhibits unique "meta-effect"
photophysics, making it a critical control standard in solvatochromic studies. In medicinal
chemistry, it serves as a high-value precursor for CNS-active pharmacophores, particularly in
the synthesis of acetylcholinesterase (AChE) inhibitors and 3-substituted benzamides. This
guide outlines optimized synthetic protocols, photophysical characterization workflows, and
structural utility in drug design.

Part 1: Chemical Identity & Properties[1][2][3][4][5]

Table 1: Physicochemical Profile
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Property Specification Notes
Methyl 3-
IUPAC Name _ _
(dimethylamino)benzoate
CAS Number 16518-64-2 Distinct from the acid (99-64-9)
Molecular Formula C10H13NO2
Molecular Weight 179.22 g/mol
- , High vacuum distillation
Boiling Point 134-136 °C (12 mmHg)
recommended
Density 1.093 g/mL Denser than water
Solubility MeOH, DCM, EtOAc, DMSO Limited solubility in water
Nitrogen is less basic than
pKa (Conjugate Acid) ~3.8 (Predicted) aliphatic amines due to aryl

conjugation

Part 2: Synthetic Utility & Protocols

The meta-positioning of the dimethylamino group creates a unique electronic environment.
Unlike para-substitution, which allows direct resonance conjugation with the carbonyl, the
meta-amino group exerts an inductive electron-donating effect while maintaining the
electrophilicity of the ester carbonyl. This makes m-DAB a superior substrate for nucleophilic
acyl substitution compared to its para-isomer.

Protocol A: Scalable Synthesis (Fischer Esterification)

Rationale: While acid chlorides are faster, this acid-catalyzed equilibrium method is safer,
cheaper, and avoids the formation of unstable amino-acid chloride intermediates.

Reagents:
e 3-(Dimethylamino)benzoic acid (CAS 99-64-9)[1][2]

¢ Methanol (Anhydrous)
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Sulfuric Acid (H2SOa4, 98%) or Thionyl Chloride (SOCI2)

Sodium Bicarbonate (NaHCO3)

Step-by-Step Methodology:

Dissolution: In a 500 mL round-bottom flask, dissolve 10.0 g (60.5 mmol) of 3-
(dimethylamino)benzoic acid in 150 mL of anhydrous methanol.

Catalysis:
o Option A (H2S0Oa4): Add 2.0 mL conc. H2SOa4 dropwise.[3]

o Option B (SOCI:z - Higher Yield): Chill solution to 0°C. Add 5.0 mL SOCI2 dropwise
(generates HCI in situ).

Reflux: Heat to reflux (65°C) for 6—8 hours. Monitor by TLC (30% EtOAc/Hexane). The acid
spot (baseline) should disappear, replaced by the less polar ester (Rf ~0.6).

Workup (Self-Validating Step):
o Concentrate methanol to ~30 mL under reduced pressure.
o Pour residue into 200 mL ice water.

o Critical Step: Neutralize with sat. NaHCOs until pH ~8. (The ester is an oil; the unreacted
acid will remain as a soluble carboxylate salt).

Extraction: Extract with Dichloromethane (3 x 50 mL). Dry organics over MgSOQOa.

Purification: Remove solvent. Vacuum distillation (135°C @ 12 mmHg) yields a pale yellow
oil.

Protocol B: Amidation (Benzamide Synthesis)

Application: Synthesis of CNS-active ligands (e.g., Rivastigmine analogs).

Reagents:
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 m-DAB (Methyl ester)

e Target Primary Amine (R-NH2)

e TBD (1,5,7-Triazabicyclo[4.4.0]dec-5-ene) - Catalyst[4]

Methodology:

e Mix m-DAB (1.0 eq) and Amine (1.2 eq) in a sealed tube.

e Add TBD (5 mol%). No solvent is required if liquid; otherwise use Toluene.
» Heat to 80°C for 4 hours.

» Validation: The meta-amino group does not deactivate the ester as strongly as a para-amino
group, allowing this reaction to proceed under milder conditions than typical electron-rich
benzoates.

Workflow Visualization

The following diagram illustrates the synthetic divergence possible from the m-DAB scaffold.
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Caption: Synthetic divergence from m-DAB. The ester serves as the "pivot point" for generating
diverse pharmacophores.

Part 3: Photophysical Applications
(Solvatochromism)[9]

m-DAB is a vital probe for investigating the "Meta-Effect" in fluorescence spectroscopy. Unlike
para-substituted analogs (e.g., Methyl 4-(dimethylamino)benzoate), m-DAB does not typically
undergo Twisted Intramolecular Charge Transfer (TICT) to the same extent.

Mechanism & Utility[1][10]

e Ground State: The dipole is determined by the vector sum of the ester (acceptor) and amine
(donor). In the meta position, these vectors are at ~120°, creating a distinct dipole moment
compared to the linear para arrangement.

o Excited State: Upon excitation, the change in dipole moment (

) is smaller for meta than para.

o Application: Researchers use m-DAB as a negative control when studying dual-fluorescence
in TICT systems. If a solvent change shifts the emission of the para-isomer but not the meta-
isomer, the mechanism is confirmed as geometry-dependent charge transfer.

Protocol C: Solvatochromic Shift Assay

Objective: Determine the sensitivity of m-DAB to solvent polarity (Lippert-Mataga Plot).

o Preparation: Prepare 10 uM solutions of m-DAB in solvents of varying polarity: Hexane (Non-
polar), Toluene, THF, Dichloromethane, Acetonitrile, Methanol (Polar/Protic).

e Acquisition:
o Excitation Wavelength (

): 310 nm.

o Record Emission (
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) from 330 nm to 550 nm.

e Analysis:
o Plot Stokes Shift (

) vs. Orientation Polarizability (
).

o Expected Result: m-DAB shows a linear bathochromic shift (red shift) with increasing
polarity, but with a shallower slope than its para-isomer.
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Caption: Solvatochromic cycle. Solvent relaxation lowers the energy of the excited state,
causing a red shift in emission.

Part 4: Drug Discovery Context

m-DAB is a structural homolog to several FDA-approved pharmacophores. The dimethylamino-
phenyl motif is a privileged scaffold in neuroscience.
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» Acetylcholinesterase Inhibitors: The meta-amino group mimics the quaternary nitrogen of
acetylcholine. Derivatives of m-DAB are used to synthesize carbamate-based inhibitors
similar to Rivastigmine.

 Kinase Inhibition: The 3-aminobenzoate core is often found in the "hinge-binding" region of
Type Il kinase inhibitors.

Structural Homology:

m-DAB Core

Rivastigmine (Cholinergic agent) m-DAB Core

Tetracaine (Anesthetic - though usually para, meta analogs are studied for duration
of action).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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